Cas no 1449516-31-7 (2-Ethyl-4-thiophen-3-ylaniline)

• Product Name: 2-Ethyl-4-thiophen-3-ylaniline
• CAS No: 1449516-31-7
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 2112861
• Update Time: 2023-08-04

2-Ethyl-4-thiophen-3-ylaniline Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-4-(3-thienyl)Benzenamine
• 2-Ethyl-4-thiophen-3-ylaniline

• Inchi： 1S/C12H13NS/c1-2-9-7-10(3-4-12(9)13)11-5-6-14-8-11/h3-8H,2,13H2,1H3
• InChI Key： BNZKGYZPXZJJKZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(C(=C1)CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 54.3